Cas no 251552-32-6 (Benzamide, 5-amino-N,N-diethyl-2-methyl-)

• Product Name: Benzamide, 5-amino-N,N-diethyl-2-methyl-
• CAS No: 251552-32-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD14618164
• CID: 3920827
• PubChem ID: 61290199
• Update Time: 2025-05-21

Benzamide, 5-amino-N,N-diethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-amino-N,N-diethyl-2-methyl-
• A1-05615
• 5-Amino-n,n-diethyl-2-methylbenzamide
• 5-Amino-N,N-diethyl-2-methyl-benzamide
• 251552-32-6
• SCHEMBL7225379
• AKOS010543240

• MDL： MFCD14618164
• Inchi： 1S/C12H18N2O/c1-4-14(5-2)12(15)11-8-10(13)7-6-9(11)3/h6-8H,4-5,13H2,1-3H3
• InChI Key： SMQCFRCXNGXSOG-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C1=CC(N)=CC=C1C

Computed Properties

• Exact Mass: 206.141913202Da
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Additional information on Benzamide, 5-amino-N,N-diethyl-2-methyl-

Benzamide, 5-amino-N,N-diethyl-2-methyl- (CAS No. 251552-32-6): A Comprehensive Overview

Benzamide, 5-amino-N,N-diethyl-2-methyl-, identified by its Chemical Abstracts Service (CAS) number 251552-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The unique combination of functional groups in this compound makes it a versatile scaffold for the development of novel therapeutic agents.

The structural composition of Benzamide, 5-amino-N,N-diethyl-2-methyl- includes a benzamide core substituted with an amino group at the 5-position, N,N-diethylamino group at the nitrogen atom of the amide, and a methyl group at the 2-position of the benzene ring. This arrangement imparts distinct chemical properties that influence its reactivity and biological activity. The presence of multiple electron-withdrawing and electron-donating groups enhances its potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of amide derivatives, particularly those with modifications at the benzamide core. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in Benzamide, 5-amino-N,N-diethyl-2-methyl- makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of reactive sites such as the amino group and the nitrogen atom in the amide bond allows for further functionalization through various chemical reactions. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Recent research has highlighted the importance of understanding the stereochemistry of amide derivatives in determining their biological activity. The configuration around the amide bond and the substituents attached to it can significantly influence how these compounds interact with biological targets. In the case of Benzamide, 5-amino-N,N-diethyl-2-methyl-, studies have shown that optimal stereochemical arrangements can enhance binding affinity and efficacy.

The synthesis of Benzamide, 5-amino-N,N-diethyl-2-methyl- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents into the molecular framework.

In addition to its synthetic utility, Benzamide, 5-amino-N,N-diethyl-2-methyl- has been investigated for its potential role in modulating enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous biological pathways. By binding to specific enzymatic sites, this compound may interfere with or enhance enzymatic processes, leading to therapeutic effects. Preliminary studies have suggested that it can interact with enzymes such as kinases and phosphatases, which are implicated in various diseases.

The solubility and stability of Benzamide, 5-amino-N,N-diethyl-2-methyl- are also important factors to consider in its application as a pharmaceutical agent. Solubility determines how well the compound can be absorbed into biological systems, while stability affects its shelf life and bioavailability. Researchers have explored various strategies to improve these properties through structural modifications or formulation techniques.

Computational modeling has played a significant role in understanding the behavior of Benzamide, 5-amino-N,N-diethyl-2-methyl-. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights can guide experimental design and help optimize its pharmacological properties.

The future prospects for Benzamide, 5-amino-N,N-diethyl-2-methyl- are promising, with ongoing research aimed at uncovering new applications and refining its therapeutic potential. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential.